Cas no 621-24-9 (3-(3-methylphenoxy)propane-1,2-diol)
621-24-9 structure
Product Name:3-(3-methylphenoxy)propane-1,2-diol
3-(3-methylphenoxy)propane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methylphenoxy)propane-1,2-diol
- 3-(3-Methylphenoxy)-1,2-propanediol
- (+-)-(2.3-Dihydroxy-propyl)-m-tolyl-aether
- (+-)-2.3-Dihydroxy-1-m-tolyloxy-propan
- 1, 3-(m-tolyloxy)-
- 1,2-Propanediol, 3-(m-tolyloxy)-
- 3-(m-Methylphenoxy)-1,2-propanediol
- 3-(m-Tolyloxy)-1,2-propanediol
- 3-m-Tolyloxy-propan-1,2-diol
- 3-m-tolyloxy-propane-1,2-diol
- AC1L3UR3
- BRN 1948930
- m-Mephenesin
- NSC25241
- rac-3-(3-methylphenoxy)propane-1,2-diol
- 621-24-9
- SCHEMBL1496789
- M-TOLUENE ISOCYANATE
- AKOS021169668
- NSC-25241
- DTXSID501295192
- WLN: Q1YQ1OR C1
- NSC 25241
- 1, 3-(3-methylphenoxy)-
- 1,2-Propanediol, 3-(3-methylphenoxy)-
-
- Inchi: 1S/C10H14O3/c1-8-3-2-4-10(5-8)13-7-9(12)6-11/h2-5,9,11-12H,6-7H2,1H3
- InChI Key: GIIBAUDXEXFBHL-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C)C=1)CC(CO)O
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.152
- Boiling Point: 354.7°C at 760 mmHg
- Flash Point: 168.3°C
- Refractive Index: 1.545
- PSA: 49.69
- LogP: 0.72700
3-(3-methylphenoxy)propane-1,2-diol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
621-24-9 (3-(3-methylphenoxy)propane-1,2-diol) Related Products
- 2186-24-5(1-p-(Tolyloxy)-2,3-epoxypropane)
- 26447-14-3(Cresyl glycidyl ether)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk